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Compound of Interest

3-Bromo-2-Chloro-6-Methyl-5-
Compound Name:
Nitropyridine

Cat. No.: B1372648

An In-depth Technical Guide to the Safe Handling of 3-Bromo-2-Chloro-6-Methyl-5-
Nitropyridine

For Researchers, Scientists, and Drug Development Professionals

Foreword: A Proactive Approach to Chemical Safety

In the landscape of pharmaceutical and agrochemical research, substituted pyridines are
foundational scaffolds. 3-Bromo-2-Chloro-6-Methyl-5-Nitropyridine is a highly functionalized
intermediate, offering multiple reaction sites for the synthesis of complex target molecules. Its
utility is derived from the specific arrangement of its chloro, bromo, methyl, and nitro groups on
the pyridine core, each providing a vector for molecular elaboration. However, this same
chemical reactivity necessitates a rigorous and proactive approach to safety. This guide moves
beyond mere compliance, aiming to instill a deep, causal understanding of the hazards
associated with this compound and to provide a self-validating framework for its safe handling,
storage, and disposal. As a Senior Application Scientist, the protocols and insights herein are
synthesized from established chemical safety principles and best practices for handling
reactive halogenated nitroaromatic compounds.

Hazard Identification and Classification:
Understanding the Intrinsic Risks
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3-Bromo-2-Chloro-6-Methyl-5-Nitropyridine is classified as a substance with high acute
toxicity. The primary hazard, as identified under the Globally Harmonized System (GHS), is its
oral toxicity.[1] However, due to its structure as a halogenated and nitrated aromatic compound,
it is prudent to assume additional hazards common to this chemical class, including skin, eye,
and respiratory irritation.[2][3][4]

GHS Classification for 3-Bromo-2-Chloro-6-Methyl-5-Nitropyridine:

. Hazard GHS
Hazard Class Category Signal Word .
Statement Pictogram
Acute Toxicity, H301: Toxic if
Category 3 Danger
Oral swallowed

Source: Sigma-Aldrich Safety Information.[1]
Anticipated Ancillary Hazards (Based on Structurally Similar Compounds):
 Skin Irritation (H315): Halogenated aromatics can cause skin irritation upon contact.[2][4]

o Serious Eye Irritation/Damage (H318/H319): Direct contact with the eyes is likely to cause
serious irritation or damage.[2]

e Respiratory Irritation (H335): Inhalation of dust or vapors may cause irritation to the
respiratory tract.[2][4]

The causality behind these hazards lies in the compound's reactivity. The electrophilic nature of
the pyridine ring, enhanced by the electron-withdrawing nitro group, and the presence of
reactive halogens can lead to adverse interactions with biological macromolecules upon
exposure.

Chemical and Physical Properties

Understanding the physical properties of a chemical is the first step in designing safe handling
procedures. For instance, knowing it is a solid at room temperature informs decisions about
containment of dust particles.
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Property Value Source
Molecular Formula CeHaBrCIN20:2 [5]
Molecular Weight 251.47 g/mol [5]
Appearance Solid [5]

Not explicitly found; similar
CAS Number , _ [2]
isomer is 186413-75-2

6.1C: Combustible, acute toxic
Storage Class )
Cat. 3 / toxic compounds

Note: Detailed physical data such as melting point, boiling point, and solubility for this specific
isomer are not readily available. Researchers must assume the material is a solid powder and
handle it accordingly to prevent dust inhalation.

Comprehensive Handling and Storage Protocols

A self-validating safety protocol relies on multiple layers of protection, from engineering controls
to personal protective equipment and administrative procedures.

Engineering Controls: The First Line of Defense

All handling of 3-Bromo-2-Chloro-6-Methyl-5-Nitropyridine solid or its solutions must be
performed within a certified chemical fume hood.[6] The fume hood provides critical protection
by exhausting potentially harmful dust and vapors away from the operator's breathing zone.[7]
Ensure that the fume hood has a face velocity appropriate for handling toxic powders. The work
area should be equipped with an eyewash station and a safety shower within immediate
proximity.[8]

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier

Appropriate PPE is essential to prevent dermal, ocular, and respiratory exposure. The selection
of PPE should be a deliberate process based on the identified risks.
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Hand Protection: Wear chemical-resistant gloves. Nitrile rubber gloves are a common
choice, but it is crucial to check the manufacturer's glove compatibility chart for breakthrough
time, especially when working with solvents.[6]

Eye and Face Protection: Use chemical safety goggles that conform to ANSI Z87.1 or EN
166 standards. When there is a risk of splashing, a full-face shield should be worn in addition
to goggles.[3]

Skin and Body Protection: A laboratory coat is mandatory. For operations with a higher risk of
spills, a chemically resistant apron should be worn over the lab coat.[6] Ensure legs and feet
are covered with closed-toe shoes.[9]

Respiratory Protection: If engineering controls (i.e., the fume hood) are not available or are
insufficient to control exposure below occupational limits, a NIOSH-approved respirator with
appropriate cartridges for organic vapors and particulates must be used.[3][6]
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Task: Handling 3-Bromo-2-Chloro-6-Methyl-5-Nitropyridine

Es work performed in a certified chemical fume hooda

/%s

Mandatory PPE:
- Safety Goggles (ANSI Z87.1)
- Nitrile Gloves
- Laboratory Coat
- Closed-toe Shoes

J

Es there a significant risk of splashinga

\\‘(es No

No Gdd Full-Face ShiekD

i

Es solid being weighed or transferred?

Yes, and dust is visible

y

Consult EHS:
No, or dust is contained | Respirator may be required
if dust cannot be controlled.

Proceed with Task
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(1. Alert Personnel & Secure Are%

'

2. Don Full PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

3. Contain Spill
Cover solid with vermiculite or sand.

4. Collect Waste
Scoop into labeled hazardous waste container.

5. Decontaminate Area
Collect all cleaning materials as waste.
Y

6. Report Incident
Inform Supervisor and EHS.

Area is Safe

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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